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Compound of Interest

Compound Name: N-Formyl-DL-ethionine

Cat. No.: B143653 Get Quote

Technical Support Center: N-Formyl-DL-
ethionine
This technical support center provides guidance on the proper storage and handling of N-
Formyl-DL-ethionine to minimize degradation and ensure the integrity of your research

materials.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for solid N-Formyl-DL-ethionine?

For optimal stability, solid N-Formyl-DL-ethionine should be stored in a tightly sealed

container in a cool, dry, and dark environment.[1][2] To prevent degradation from moisture and

oxidation, consider the following recommendations based on best practices for similar

compounds like DL-methionine[3]:

Storage Duration Temperature Atmosphere
Additional
Precautions

Long-term (up to 3

years)
-20°C

Inert gas (e.g., argon

or nitrogen)

Use of a desiccator is

recommended.

Short-term (up to 2

years)
2-8°C

Tightly sealed

container
Protect from light.
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Q2: How should I store solutions of N-Formyl-DL-ethionine?

Solutions of N-Formyl-DL-ethionine are significantly less stable than the solid form.[3] If you

must store the compound in solution, it is crucial to do so at low temperatures for a limited time.

Storage Duration Temperature Recommendations

Up to 6 months -80°C
Aliquot into single-use vials to

avoid freeze-thaw cycles.

Up to 1 month -20°C Aliquot into single-use vials.

Q3: What are the primary degradation pathways for N-Formyl-DL-ethionine?

While specific degradation kinetics for N-Formyl-DL-ethionine are not readily available, two

primary degradation pathways can be inferred based on its chemical structure: hydrolysis of the

N-formyl group and oxidation of the thioether side chain.

Hydrolysis: The N-formyl group can be susceptible to hydrolysis, particularly in the presence

of moisture and at non-neutral pH, yielding DL-ethionine and formic acid.

Oxidation: The sulfur atom in the ethionine side chain is prone to oxidation, which can lead to

the formation of N-Formyl-DL-ethionine sulfoxide and subsequently N-Formyl-DL-
ethionine sulfone, especially upon exposure to atmospheric oxygen over time.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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